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Compound of Interest

Compound Name: Furfurylamine

Cat. No.: B118560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties
of furfurylamine, a furan-based compound of significant interest in various industrial
applications, including the synthesis of pharmaceuticals and agrochemicals. This document
summarizes key quantitative data, details the experimental methodologies used for their
determination, and presents visual representations of the experimental workflows.

Core Thermochemical Data

The thermochemical properties of furfurylamine are crucial for understanding its stability,
reactivity, and energy content, which are vital parameters in process design, safety
assessments, and the development of novel synthetic routes. The available quantitative data
for furfurylamine at T = 298.15 K and p° = 0.1 MPa are summarized in the tables below.
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Property Symbol Value State
Standard Molar o

) AfHm® -(92.6 £ 1.1) kJ-mol—? Liquid
Enthalpy of Formation
Standard Molar

) AfHm® -(43.5 £ 1.4) kJ-mol—? Gas
Enthalpy of Formation
Standard Molar o

. AcHm® - Liquid
Energy of Combustion
Standard Molar
Enthalpy of AvapHm® (49.1 £ 0.8) kd-mol—1

Vaporization

Note: Data for the standard entropy and specific heat capacity of furfurylamine are not readily
available in the surveyed literature.

Experimental Protocols

The determination of the thermochemical properties of furfurylamine relies on precise
calorimetric techniques. The following sections detail the methodologies employed in the cited
research.

Static Bomb Combustion Calorimetry

The standard molar energy of combustion of liquid furfurylamine was determined using a
static bomb combustion calorimeter. This technique measures the heat released when a
substance is completely combusted in a constant-volume vessel (the "bomb") filled with an
excess of oxygen under pressure.

Methodology:

o Sample Preparation: A known mass of the liquid furfurylamine sample is placed in a
crucible within the combustion bomb. A cotton fuse is positioned to ensure ignition.

 Bomb Assembly and Pressurization: The bomb is sealed and pressurized with pure oxygen
to approximately 3.04 MPa.
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» Calorimeter Setup: The bomb is placed in a calorimeter vessel containing a precisely
measured quantity of water. The calorimeter is then sealed in an outer jacket to minimize
heat exchange with the surroundings.

e Ignition and Temperature Measurement: The sample is ignited by passing an electric current
through an ignition wire. The temperature of the water in the calorimeter is monitored with
high precision before, during, and after the combustion reaction.

o Data Analysis: The energy equivalent of the calorimeter is determined by calibrating with a
substance of known combustion energy, such as benzoic acid. The standard molar energy of
combustion of furfurylamine is then calculated from the corrected temperature rise and the
energy equivalent of the calorimeter.

High-Temperature Calvet Microcalorimetry

The standard molar enthalpy of vaporization of furfurylamine was determined using a high-
temperature Calvet microcalorimeter. This method measures the heat flow associated with the
phase transition of a substance from liquid to gas.

Methodology:

o Sample Introduction: A small, accurately weighed sample of furfurylamine is placed in a
sample cell.

 |sothermal Measurement: The sample cell is dropped from room temperature into the pre-
heated microcalorimeter, which is maintained at a constant high temperature (T = 298.15 K
for this experiment).

» Vaporization: The heat absorbed by the sample to first heat up and then completely vaporize
is measured by the surrounding thermopiles.

o Calibration: The apparatus is calibrated using a substance with a known enthalpy of
vaporization or by electrical calibration (Joule effect).

o Calculation: The standard molar enthalpy of vaporization is calculated from the integrated
heat flow signal, the mass of the sample, and its molar mass.
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Visualizations

The following diagrams illustrate the experimental workflows for the determination of the
thermochemical properties of furfurylamine.
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Static Bomb Combustion Calorimetry Workflow
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High-Temperature Calvet Microcalorimetry Workflow

« To cite this document: BenchChem. [Thermochemical Properties of Furfurylamine: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118560#thermochemical-properties-of-furfurylamine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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